molecular formula C8H11NO3S B2632299 4-(2-Hydroxyethyl)benzenesulfonamide CAS No. 829-71-0

4-(2-Hydroxyethyl)benzenesulfonamide

Cat. No. B2632299
CAS RN: 829-71-0
M. Wt: 201.24
InChI Key: RYKHXKKLCRPAJP-UHFFFAOYSA-N
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Description

“4-(2-Hydroxyethyl)benzenesulfonamide” is an organic compound with the molecular formula C8H11NO3S . It is also known by other names such as 4-Toluenesulphonamide, 4- (2-Hydroxyéthyl)benzènesulfonamide, and 4- (2-Hydroxyethyl)benzolsulfonamid .


Synthesis Analysis

The synthesis of “4-(2-Hydroxyethyl)benzenesulfonamide” and its derivatives has been described in various studies . The synthesis often involves intramolecular cyclization rearrangement reactions .


Molecular Structure Analysis

The molecular structure of “4-(2-Hydroxyethyl)benzenesulfonamide” consists of a benzene ring attached to a sulfonamide group and a 2-hydroxyethyl group . The average mass of the molecule is 201.243 Da and the mono-isotopic mass is 201.045959 Da .


Physical And Chemical Properties Analysis

“4-(2-Hydroxyethyl)benzenesulfonamide” is a solid substance . It has a molecular weight of 201.25 .

Scientific Research Applications

!4-(2-Hydroxyethyl)benzenesulfonamide

Safety And Hazards

The safety information for “4-(2-Hydroxyethyl)benzenesulfonamide” indicates that it may cause skin and eye irritation . The compound is labeled with the GHS07 pictogram and the signal word “Warning” is used to indicate potential hazards .

Future Directions

The future directions for “4-(2-Hydroxyethyl)benzenesulfonamide” and its derivatives could involve further exploration of their anticancer and antimicrobial activities . The compound’s ability to inhibit carbonic anhydrase IX, which is overexpressed in many solid tumors, makes it a promising target for the development of novel antiproliferative agents .

properties

IUPAC Name

4-(2-hydroxyethyl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H11NO3S/c9-13(11,12)8-3-1-7(2-4-8)5-6-10/h1-4,10H,5-6H2,(H2,9,11,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RYKHXKKLCRPAJP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1CCO)S(=O)(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H11NO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

201.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(2-Hydroxyethyl)benzenesulfonamide

CAS RN

829-71-0
Record name 4-(2-Hydroxyethyl)benzenesulfonamide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000829710
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 4-(2-HYDROXYETHYL)BENZENESULFONAMIDE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VT87HL547L
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

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